Cas no 2306255-43-4 ((2S)-2-methyloxetane-2-carboxylic acid)

• Product Name: (2S)-2-methyloxetane-2-carboxylic acid
• CAS No: 2306255-43-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 5269109
• PubChem ID: 97031045
• Update Time: 2026-03-09

(2S)-2-methyloxetane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylic acid, 2-methyl-, (2S)-
• (2S)-2-methyloxetane-2-carboxylic acid
• E88536
• (S)-2-methyloxetane-2-carboxylic acid
• PS-20900
• 2306255-43-4
• MFCD31926891

• Inchi： 1S/C5H8O3/c1-5(4(6)7)2-3-8-5/h2-3H2,1H3,(H,6,7)/t5-/m0/s1
• InChI Key： KLHHPSLZRBPPKG-YFKPBYRVSA-N
• SMILES： O1CC[C@@]1(C)C(O)=O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on (2S)-2-methyloxetane-2-carboxylic acid

Introduction to (2S)-2-methyloxetane-2-carboxylic acid (CAS No. 2306255-43-4)

(2S)-2-methyloxetane-2-carboxylic acid (CAS No. 2306255-43-4) is a chiral compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a high degree of structural rigidity and functional group diversity. The presence of a chiral center at the 2-position imparts enantiomeric specificity, making it a valuable building block for the synthesis of biologically active molecules.

The chemical structure of (2S)-2-methyloxetane-2-carboxylic acid is characterized by a four-membered ring with a methyl group and a carboxylic acid moiety attached to the same carbon atom. This configuration provides the compound with unique reactivity and stability properties, which are crucial for its application in synthetic chemistry. The carboxylic acid functional group can participate in various chemical reactions, such as esterification, amide formation, and coupling reactions, making it a versatile intermediate in the synthesis of complex organic molecules.

In the field of medicinal chemistry, (2S)-2-methyloxetane-2-carboxylic acid has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for the design of drugs targeting specific biological pathways. For instance, researchers have explored its use in the synthesis of inhibitors for enzymes involved in metabolic disorders and cancer. The chiral nature of the compound allows for the preparation of enantiomerically pure derivatives, which can exhibit enhanced biological activity and reduced side effects compared to their racemic counterparts.

One notable application of (2S)-2-methyloxetane-2-carboxylic acid is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The carboxylic acid group in (2S)-2-methyloxetane-2-carboxylic acid can be modified to form esters or amides that are more stable and have improved pharmacokinetic properties. This approach has been successfully applied to enhance the bioavailability and therapeutic efficacy of various drugs, including anti-inflammatory agents and antiviral compounds.

In addition to its applications in medicinal chemistry, (2S)-2-methyloxetane-2-carboxylic acid has also found use in materials science. The rigid structure and functional group diversity of oxetanes make them attractive candidates for the synthesis of polymers with tailored properties. Recent research has focused on using oxetanes as monomers for the preparation of high-performance polymers with applications in electronics, coatings, and adhesives. The chiral nature of (2S)-2-methyloxetane-2-carboxylic acid can be leveraged to create polymers with specific optical or mechanical properties, opening up new possibilities for advanced materials design.

The synthesis of (2S)-2-methyloxetane-2-carboxylic acid typically involves several steps, including ring-opening reactions and stereoselective transformations. One common approach is to start from an epoxide or an aziridine, which can be converted into an oxetane through ring-opening polymerization or other chemical reactions. The introduction of chirality at the 2-position can be achieved through asymmetric catalysis or resolution techniques. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale with high enantiomeric purity, facilitating its broader application in research and industry.

The physical and chemical properties of (2S)-2-methyloxetane-2-carboxylic acid have been extensively studied to understand its behavior under different conditions. It is known to be stable under standard laboratory conditions but can undergo hydrolysis or other reactions when exposed to certain reagents or environments. The solubility profile of this compound is another important factor to consider, as it can influence its reactivity and suitability for various applications. Researchers have optimized reaction conditions to enhance the solubility and reactivity of (2S)-2-methyloxetane-2-carboxylic acid, making it more accessible for use in synthetic protocols.

In conclusion, (2S)-2-methyloxetane-2-carboxylic acid (CAS No. 2306255-43-4) is a versatile chiral compound with significant potential in medicinal chemistry and materials science. Its unique structural features and functional group diversity make it an attractive building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern scientific endeavors.